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Compound of Interest

Compound Name: BIO-11006 acetate

Cat. No.: B1574868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions of BIO-11006 acetate, a potent inhibitor of the myristoylated alanine-rich C kinase

substrate (MARCKS) protein.[1][2][3][4][5][6] BIO-11006, an analog of the MANS peptide, has

been investigated in various research and clinical settings, including studies on acute lung

injury, COPD, and cancer.[1][5][7][8] Proper preparation of stock solutions is critical for ensuring

the accuracy and reproducibility of experimental results.

Quantitative Data Summary
A summary of the key quantitative data for BIO-11006 acetate is provided in the table below

for easy reference.
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Property Value Reference(s)

Molecular Weight 1110.22 g/mol [1][3][4][9]

Molecular Formula C48H79N13O17 [1][9]

Appearance White to off-white solid [1][9]

Solubility (in Water) 50 mg/mL (45.04 mM) [1][9]

Solubility (in DMSO) Soluble [3]

Storage (Powder)
-80°C for 2 years; -20°C for 1

year
[1][9]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1][3][9]

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling BIO-11006 acetate powder and solutions.

Handle the powder in a chemical fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Materials and Equipment
BIO-11006 acetate powder

Sterile, high-purity water (e.g., Milli-Q or equivalent) or Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic bath (recommended for aqueous solutions)

0.22 µm sterile syringe filter (for aqueous solutions)

Preparation of a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BIO-11006 acetate in

water.

Calculations:

To prepare a 10 mM (0.010 mol/L) stock solution, the required mass of BIO-11006 acetate can

be calculated using its molecular weight (1110.22 g/mol ).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol

) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mM x 1110.22 g/mol / 1000 = 11.10 mg

Step-by-Step Protocol:

Weighing: Accurately weigh out the desired amount of BIO-11006 acetate powder using a

calibrated analytical balance. For 1 mL of a 10 mM solution, weigh 11.10 mg.

Reconstitution: Add the weighed powder to a sterile vial. Add the calculated volume of sterile,

high-purity water. For a 10 mM solution from 10 mg of powder, you would add 0.9007 mL of

water.[1][9]

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial in an ultrasonic bath.[1][9] Heating the solution to 37°C can also aid in dissolution.[3]

Sterilization (for aqueous solutions): If using the solution for cell culture or other sterile

applications, sterilize it by passing it through a 0.22 µm syringe filter.[1][9]
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[3][9] Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.[1][3][9]

Preparation of a Stock Solution in DMSO
For applications where water is not a suitable solvent, DMSO can be used.

Step-by-Step Protocol:

Weighing: As described in the aqueous protocol, accurately weigh the desired amount of

BIO-11006 acetate.

Reconstitution: Add the weighed powder to a sterile vial. Add the calculated volume of

DMSO to achieve the desired concentration.

Dissolution: Vortex the solution until the powder is completely dissolved. Sonication can be

used if necessary.

Aliquoting and Storage: Aliquot the DMSO stock solution into single-use volumes and store

at -80°C for up to 6 months or -20°C for up to 1 month.[1][3][9]

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing a BIO-11006 acetate stock

solution.
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Caption: Workflow for BIO-11006 Acetate Stock Solution Preparation.

Signaling Pathway Context: MARCKS Inhibition
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BIO-11006 acts by inhibiting the MARCKS protein. The diagram below provides a simplified

overview of the role of MARCKS in cellular signaling, which is disrupted by BIO-11006.
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Caption: Simplified MARCKS Signaling Pathway and Inhibition by BIO-11006.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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